Methyl (2S,4R)-2-(trifluoromethyl)piperidine-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl (2S,4R)-2-(trifluoromethyl)piperidine-4-carboxylate, also known as MTPC, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MTPC is a piperidine derivative that has a trifluoromethyl group attached to the piperidine ring. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been extensively studied.
Mechanism of Action
The mechanism of action of Methyl (2S,4R)-2-(trifluoromethyl)piperidine-4-carboxylate is not fully understood. However, it has been suggested that this compound may exert its pharmacological effects by modulating the activity of ion channels, receptors, and enzymes. This compound has been reported to modulate the activity of GABA receptors, which are involved in the regulation of anxiety and depression. Additionally, this compound has been reported to modulate the activity of voltage-gated sodium channels, which are involved in the regulation of pain and inflammation.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the levels of anti-inflammatory cytokines, such as IL-10. Additionally, this compound has been reported to reduce the levels of oxidative stress markers, such as malondialdehyde and nitric oxide, and increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase. Furthermore, this compound has been reported to reduce the levels of anxiety and depression-like behaviors in animal models.
Advantages and Limitations for Lab Experiments
Methyl (2S,4R)-2-(trifluoromethyl)piperidine-4-carboxylate has several advantages for lab experiments. It is easy to synthesize, and it has been reported to have high purity and high yield. Additionally, this compound has been extensively studied for its potential applications in scientific research, and its mechanism of action, biochemical and physiological effects, and pharmacological activities have been well characterized. However, this compound also has several limitations for lab experiments. It is a relatively new compound, and its long-term safety and toxicity have not been fully evaluated. Additionally, this compound has not been extensively studied in human clinical trials, and its efficacy and safety in humans are not well established.
Future Directions
There are several future directions for the study of Methyl (2S,4R)-2-(trifluoromethyl)piperidine-4-carboxylate. First, further studies are needed to fully understand the mechanism of action of this compound. Second, studies are needed to evaluate the long-term safety and toxicity of this compound. Third, studies are needed to evaluate the efficacy and safety of this compound in human clinical trials. Fourth, studies are needed to investigate the potential applications of this compound in other areas of scientific research, such as neurodegenerative diseases, cardiovascular diseases, and metabolic disorders. Finally, studies are needed to develop new synthetic methods for this compound and its derivatives to improve its pharmacological properties and reduce its limitations.
Synthesis Methods
Methyl (2S,4R)-2-(trifluoromethyl)piperidine-4-carboxylate can be synthesized using various methods, including the reaction of piperidine with trifluoromethyl iodide and methyl chloroformate or the reaction of piperidine with trifluoromethyl ketone and methyl chloroformate. The synthesis of this compound using these methods has been reported to yield high purity and high yield.
Scientific Research Applications
Methyl (2S,4R)-2-(trifluoromethyl)piperidine-4-carboxylate has been extensively studied for its potential applications in scientific research. It has been reported to have analgesic, anti-inflammatory, and antitumor activities. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has been suggested that this compound may be a potential candidate for cancer therapy. Additionally, this compound has been reported to have anxiolytic and antidepressant activities, and it has been suggested that this compound may be a potential candidate for the treatment of anxiety and depression.
properties
IUPAC Name |
methyl (2S,4R)-2-(trifluoromethyl)piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12F3NO2/c1-14-7(13)5-2-3-12-6(4-5)8(9,10)11/h5-6,12H,2-4H2,1H3/t5-,6+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HANQCLPESNCXRF-RITPCOANSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCNC(C1)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H]1CCN[C@@H](C1)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2249720-72-5 |
Source
|
Record name | rac-methyl (2R,4S)-2-(trifluoromethyl)piperidine-4-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.